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Compound of Interest

Compound Name: Urea, N,N'-dinitro-

Cat. No.: B171865 Get Quote

Essential Safety and Handling Guide for Urea,
N,N'-dinitro-
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and

disposal of Urea, N,N'-dinitro-. Given the hazardous nature of this compound, strict adherence

to these protocols is mandatory to ensure personnel safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Urea, N,N'-dinitro-, also known as 1,3-dinitrourea, is a powerful and sensitive explosive.[1] It

must be handled with extreme caution, employing all standard safety procedures for energetic

materials.[1] The primary hazards include explosion from shock, friction, or heat, and the

generation of toxic gases upon decomposition.

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against these hazards. The following table summarizes the required PPE for various operations

involving Urea, N,N'-dinitro-.
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Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Transfer (Small

Quantities)

Safety goggles

and a face

shield.[2][3]

Chemical-

resistant gloves

(e.g., nitrile,

minimum 4mil

thickness).[3]

Consider double-

gloving.

Flame-retardant

lab coat.[4]

Not generally

required if

handled in a

certified chemical

fume hood.

Synthesis and

Purification

Safety goggles

and a face

shield.[2][3]

Heavy-duty,

chemical-

resistant gloves

(e.g., neoprene

over nitrile).[3]

Flame-retardant

lab coat and a

chemical-

resistant apron.

[2][3]

Use within a

certified chemical

fume hood is

mandatory.

Handling of

Solutions

Safety goggles.

A face shield is

recommended if

splashing is

possible.[3]

Chemical-

resistant gloves.

[3]

Flame-retardant

lab coat.

Use within a

well-ventilated

area or a

chemical fume

hood.

Spill Cleanup

Safety goggles

and a face

shield.[2]

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant

coveralls.

Air-purifying

respirator with

appropriate

cartridges for

organic vapors

and acid gases.

Waste Disposal

Safety goggles

and a face

shield.

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant

coveralls.

Air-purifying

respirator with

appropriate

cartridges.

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling Urea, N,N'-dinitro- is crucial to minimize risks. The

following workflow outlines the necessary steps from receipt to disposal.

Receiving and Storage

Handling and Experimentation

Waste Management

Receive Container

Inspect for Damage

Visually check for leaks or damage

Store in Designated Explosives Magazine

If intact, proceed to storage

Transport to Lab

Use secondary containment

Prepare Work Area

Ensure blast shield and clear area

Weigh Smallest Possible Quantity

Use non-sparking tools

Perform Synthesis/Experiment

Behind a blast shield in a fume hood

Quench Reaction

Follow established quenching procedure

Segregate Waste

Separate solid and liquid waste

Label Hazardous Waste Container

Clearly identify as 'Explosive Waste'

Dispose via Certified Hazardous Waste Vendor
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Caption: Workflow for the safe handling of Urea, N,N'-dinitro-.

Experimental Protocols:

Weighing:

Ensure the work area within the chemical fume hood is clean and free of other chemicals

and equipment.[2]

Place a blast shield in front of the balance.

Use non-sparking spatulas and weigh boats.

Weigh the smallest quantity of material necessary for the experiment.[2]

Carefully transfer the material to the reaction vessel within the fume hood.

Clean any residual dust with a damp cloth; do not dry sweep.

Synthesis:

All reactions involving Urea, N,N'-dinitro- must be conducted in a certified chemical fume

hood, behind a blast shield.[2]

Use reaction vessels that are in good condition and appropriate for the scale of the

reaction.

Avoid using metal clamps or other metal equipment that could cause friction or impact.[2]

Maintain strict temperature control, as the compound has low thermal stability.[1]

Ensure proper ventilation and be aware of potential off-gassing.

Emergency Procedures
In the event of an emergency, immediate and correct action is critical.
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Emergency Response

Immediate Actions

Small Spill

Contain Spill (if safe to do so)

Use non-combustible absorbent

Fire

Evacuate Immediate Area

Detonation

Seek Cover and Await Instructions

Alert Personnel and Emergency Services
Use Appropriate Extinguisher (if trained) If fire is uncontrollable

Click to download full resolution via product page

Caption: Immediate actions for emergencies involving Urea, N,N'-dinitro-.
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Emergency Situation Immediate Action

Small Spill

1. Alert personnel in the immediate area. 2. If

trained and safe to do so, moisten the spilled

material with a non-reactive solvent (e.g., water,

if compatible) to prevent dust formation. 3. Use

a non-sparking scoop and place the material in

a designated hazardous waste container. 4.

Decontaminate the area with a suitable solvent.

5. Report the spill to the safety officer.

Large Spill

1. Evacuate the laboratory immediately. 2.

Activate the nearest fire alarm. 3. Call

emergency services and inform them of the

nature of the spill. 4. Do not attempt to clean up

a large spill.

Fire

1. If the fire is small and you are trained to use a

fire extinguisher, you may attempt to extinguish

it with a Class D extinguisher for combustible

metals or a Class ABC for other materials, if

Urea, N,N'-dinitro- is not directly involved. 2. If

Urea, N,N'-dinitro- is involved in the fire, or if the

fire is large, evacuate immediately. 3. Activate

the fire alarm and call emergency services.

Personal Exposure

Skin Contact: Immediately flush the affected

area with copious amounts of water for at least

15 minutes and remove contaminated clothing.

Seek medical attention.[5] Eye Contact:

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[5]

Inhalation: Move the person to fresh air. If

breathing is difficult, administer oxygen. Seek

medical attention. Ingestion: Do NOT induce

vomiting. Rinse mouth with water. Seek

immediate medical attention.[5]
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Disposal Plan
All waste containing Urea, N,N'-dinitro- is considered hazardous and potentially explosive.

Waste Collection:

Collect all waste (solid and liquid) in designated, compatible, and clearly labeled

hazardous waste containers.

Do not mix with other waste streams.

Solid waste should be wetted with a non-reactive solvent to reduce sensitivity.

Waste Storage:

Store waste containers in a designated, secure, and well-ventilated area, away from heat,

sparks, and incompatible materials.

The storage area should be equipped with appropriate fire suppression systems.

Final Disposal:

Disposal must be carried out by a certified hazardous waste disposal company with

experience in handling energetic materials.

Do not attempt to dispose of Urea, N,N'-dinitro- through standard laboratory waste

channels.

Detonation may be a viable disposal method but should only be performed by qualified

professionals in a controlled environment.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

http://nowa.pirotechnika.one.pl/www2/DNM.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/81-explosives
https://ehs.yale.edu/sites/default/files/files/explosive-compound-sop.pdf
https://pubs.acs.org/doi/10.1016/j.jchas.2014.08.001
https://www.spectrumchemical.com/media/sds/N2939_AGHS.pdf
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.benchchem.com/product/b171865#personal-protective-equipment-for-handling-urea-n-n-dinitro
https://www.benchchem.com/product/b171865#personal-protective-equipment-for-handling-urea-n-n-dinitro
https://www.benchchem.com/product/b171865#personal-protective-equipment-for-handling-urea-n-n-dinitro
https://www.benchchem.com/product/b171865#personal-protective-equipment-for-handling-urea-n-n-dinitro
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b171865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

